4-[4-(Hydroxymethyl)piperidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one

• IUPAC Name: 4-[4-(hydroxymethyl)piperidine-1-carbonyl]-1-methylpyridin-2-one
• InChI: InChI=1S/C13H18N2O3/c1-14-5-4-11(8-12(14)17)13(18)15-6-2-10(9-16)3-7-15/h4-5,8,10,16H,2-3,6-7,9H2,1H3
• InChI Key: JCYLFIAOTOOSAY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC(=CC1=O)C(=O)N2CCC(CC2)CO
• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol

Description

The compound “4-[4-(Hydroxymethyl)piperidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one” has a CAS Number of 1179886-87-3. It has a molecular weight of 250.3. It is usually available in powder form.

Molecular Structure Analysis

The IUPAC name of the compound is 4-{[4-(hydroxymethyl)-1-piperidinyl]carbonyl}-1-methyl-2(1H)-pyridinone. The InChI code for the compound is 1S/C13H18N2O3/c1-14-5-4-11(8-12(14)17)13(18)15-6-2-10(9-16)3-7-15/h4-5,8,10,16H,2-3,6-7,9H2,1H3.

Scientific Research Applications

Parkinsonism and Neurological Research

A compound closely related to the chemical structure , 1-methyl-4-phenyl-1,2,5,6-tetrahydropyridine (MPTP), was found to be connected to marked parkinsonism in humans after illicit drug use, suggesting its potential role in neurological research, particularly for studies related to the substantia nigra in the brain (Langston et al., 1983).

HIV-1 Protease Inhibition

L-735,524, another compound structurally similar to the one , was identified as a potent inhibitor of the human immunodeficiency virus type 1 protease, suggesting its application in antiviral drug research (Balani et al., 1995).

Cancer Treatment Research

Compounds with structural similarities were also used in cancer research. For instance, Irinotecan (7-ethyl-10-[4-(1-piperidino)-1-piperidino]carbonyloxy-camptotheci n, CPT-11) has been a subject of numerous studies for its application in treating various cancers. Its metabolite SN-38 is believed to be the cause of treatment-related diarrhea, a dose-limiting toxicity observed in phase I clinical trials, indicating its importance in optimizing cancer therapy (Gupta et al., 1994).

Metabolic Pathway Studies

Studies on the metabolic profiles of related compounds, such as SB-649868, highlight the significance of understanding metabolic pathways, especially in the context of drug development and treatment of conditions such as insomnia (Renzulli et al., 2011).

Anticoagulation in Hemodialysis

MD 805, a compound with a similar piperidine structure, was used as an anticoagulant in patients undergoing maintenance hemodialysis, showcasing its application in improving medical procedures and patient care (Matsuo et al., 1986).